Cas no 23197-24-2 (4-Hydrazinylaniline)

• Product Name: 4-Hydrazinylaniline
• CAS No: 23197-24-2
• MF: C₆H₉N₃
• MW: 123.155760526657
• CID: 1416119
• PubChem ID: 13169306
• Update Time: 2025-10-28

4-Hydrazinylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-hydrazino-
• 4-hydrazinylaniline
• 23197-24-2
• Benzenamine, 4-hydrazinyl-
• AKOS003626434
• A905346
• SCHEMBL1709616
• DTXSID10524404
• DB-229125
• 4-Hydrazinyl-Benzenamine
• 4-amino-phenylhydrazine
• AMY20681
• 4-Hydrazinylaniline

• Inchi： 1S/C6H9N3/c7-5-1-3-6(9-8)4-2-5/h1-4,9H,7-8H2
• InChI Key： TXPBPZVDLVXJKZ-UHFFFAOYSA-N
• SMILES： N(C1C=CC(=CC=1)N)N

Computed Properties

• Exact Mass: 123.07977
• Monoisotopic Mass: 123.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 76.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 64.1Ų

Experimental Properties

• PSA: 64.07

Additional information on 4-Hydrazinylaniline

Recent Advances in the Application of 4-Hydrazinylaniline (CAS: 23197-24-2) in Chemical Biology and Pharmaceutical Research

4-Hydrazinylaniline (CAS: 23197-24-2) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals and diagnostic agents. Recent studies have highlighted its significance in the design of novel therapeutic agents, owing to its unique chemical properties and reactivity. This research briefing aims to provide an overview of the latest advancements in the application of 4-Hydrazinylaniline, focusing on its role in drug discovery, chemical biology, and related fields.

One of the most notable applications of 4-Hydrazinylaniline is its use in the synthesis of hydrazone-based compounds, which have demonstrated promising antimicrobial and anticancer activities. A 2023 study published in the Journal of Medicinal Chemistry explored the derivatization of 4-Hydrazinylaniline to produce a series of hydrazone derivatives with enhanced bioactivity. The study reported that these derivatives exhibited significant inhibitory effects against a range of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA), suggesting their potential as novel antibiotics.

In addition to its antimicrobial properties, 4-Hydrazinylaniline has been investigated for its role in the development of targeted cancer therapies. Researchers have utilized this compound to create conjugates with known anticancer agents, improving their selectivity and reducing off-target effects. For instance, a recent study in Bioorganic & Medicinal Chemistry Letters demonstrated that 4-Hydrazinylaniline-based conjugates could selectively deliver chemotherapeutic agents to tumor cells, thereby minimizing toxicity to healthy tissues. This approach holds great promise for the development of next-generation cancer treatments.

Beyond its therapeutic applications, 4-Hydrazinylaniline has also been employed in the field of chemical biology as a versatile building block for the synthesis of fluorescent probes and imaging agents. A 2022 publication in Analytical Chemistry detailed the use of 4-Hydrazinylaniline to develop a novel fluorescent probe for the detection of reactive oxygen species (ROS) in live cells. The probe exhibited high sensitivity and specificity, making it a valuable tool for studying oxidative stress-related diseases.

Despite these advancements, challenges remain in the large-scale production and application of 4-Hydrazinylaniline. Issues such as stability, solubility, and potential toxicity need to be addressed to fully harness its potential. Ongoing research is focused on optimizing synthetic routes and improving the physicochemical properties of 4-Hydrazinylaniline-derived compounds to facilitate their clinical translation.

In conclusion, 4-Hydrazinylaniline (CAS: 23197-24-2) continues to be a molecule of significant interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its potential in drug discovery and diagnostics underscore its importance in the field. Future studies are expected to further explore its applications, paving the way for innovative therapeutic and diagnostic solutions.